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Compound of Interest

Compound Name: D-Idose-1802

Cat. No.: B15142495

An in-depth exploration of the metabolic pathways, enzymatic kinetics, and analytical
methodologies for D-Allulose, D-Tagatose, and L-Sorbose.

This technical guide provides a comprehensive review of the current literature on the
metabolism of key rare sugars: D-allulose, D-tagatose, and L-sorbose. Designed for
researchers, scientists, and drug development professionals, this document synthesizes
guantitative data, details experimental protocols, and visualizes complex metabolic pathways to
facilitate a deeper understanding of these promising molecules. The unique metabolic fates of
these sugars, which differ significantly from common sugars like glucose and fructose, underpin
their potential health benefits, including roles in glycemic control and weight management.

D-Allulose (Psicose): The Minimally Metabolized
Sugar

D-Allulose, a C-3 epimer of D-fructose, is a rare sugar that is largely un-metabolized in the
human body. Following ingestion, it is absorbed in the small intestine but is not utilized for
energy and is primarily excreted unchanged in the urine. This minimal metabolism is the basis
for its near-zero caloric value.

Quantitative Data on D-Allulose Metabolism

Due to its limited metabolism, there is a scarcity of quantitative data regarding enzymatic
kinetics for D-allulose in humans. The key interaction is its transport across the intestinal
epithelium.
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Parameter Value Species/Enzyme Reference
Intestinal Transport Mediated by GLUT5 Human [1]
Metabolism Minimally metabolized  Human [1]
Excretion Primarily via urine Human [1]

D-Tagatose: A Partially Metabolized Fructose
Analogue

D-Tagatose, a C-4 epimer of D-fructose, undergoes partial metabolism in a pathway that
mirrors that of fructose. Only about 20% of ingested D-tagatose is absorbed in the small
intestine and metabolized in the liver. The remaining unabsorbed portion is fermented by gut
microbiota.

Mammalian Metabolism of D-Tagatose

The metabolism of D-tagatose in the liver is initiated by fructokinase (ketohexokinase), which
phosphorylates it to tagatose-1-phosphate. Subsequently, aldolase B cleaves tagatose-1-
phosphate into dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde. These
intermediates can then enter the glycolysis or gluconeogenesis pathways.

Enzyme Substrate Km Vmax Species Reference
Ki=70.05*

Fructokinase 5.14 mM Hyaloperonos

(Ketohexokin D-Tagatose (competitive - pora [2]

ase) inhibitor for arabidopsidis

D-fructose)

Tagatose-1,6- Streptococcu
Aldolase B ] - -
bisphosphate S pyogenes

Note: Direct kinetic data (Km and Vmax) for human fructokinase with D-tagatose as a substrate
is not readily available in the reviewed literature. The provided Ki value indicates that D-
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tagatose can act as a competitive inhibitor of D-fructose phosphorylation. Similarly, specific
kinetic data for aldolase B with tagatose-1-phosphate is not well-documented.

Bacterial Metabolism of D-Tagatose

In various bacteria, D-tagatose can be metabolized via the tagatose-6-phosphate pathway. This
pathway involves the phosphorylation of D-tagatose to D-tagatose-6-phosphate, which is then
isomerized and cleaved to enter glycolysis.[1][4][5]

Signaling Pathway of D-Tagatose Metabolism in
Mammals

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/figure/Pathways-for-catabolism-of-galactitol-Gat-D-tagatose-Tag-and-lactose-Lac-in_fig1_236076473
https://pubmed.ncbi.nlm.nih.gov/4277494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3648034/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hepatocyte

D-Tagatose

Fructokinase
Ketohexokinase)

A4
Tagatose-1-Phosphate

Aldolase B Aldolase B

Glycolysis/

Gluconeogenesis

Click to download full resolution via product page

Mammalian D-Tagatose Metabolism

L-Sorbose: A Ketose with Diverse Bacterial
Metabolic Fates
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L-Sorbose is a rare ketose that is metabolized by various microorganisms through distinct
pathways. Its metabolism in mammals is limited.

Bacterial Metabolism of L-Sorbose

In bacteria such as Gluconobacter and Escherichia coli, L-sorbose can be metabolized through
a series of oxidation and reduction reactions. A common pathway involves the reduction of L-
sorbose to D-sorbitol, which is then phosphorylated and subsequently oxidized to fructose-6-
phosphate, an intermediate of glycolysis.

Enzyme Substrate Km Vmax Species Reference
L-Sorbose Gluconobacte

L-Sorbose - - . [6]
Reductase r frateurii
Sorbitol-6-
phosphate L-Sorbose-1- Escherichia 7]
Dehydrogena  phosphate coli
se

Note: Specific Km and Vmax values for L-sorbose reductase and sorbitol-6-phosphate
dehydrogenase with their respective rare sugar substrates were not explicitly found in the
reviewed literature.

Signaling Pathway of L-Sorbose Metabolism in Bacteria
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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